Cas no 1251545-87-5 (N-(5-chloro-2-methoxyphenyl)-3-3-(pyridin-4-yl)-1,2,4-oxadiazol-5-ylazetidine-1-carboxamide)

N-(5-chloro-2-methoxyphenyl)-3-3-(pyridin-4-yl)-1,2,4-oxadiazol-5-ylazetidine-1-carboxamide structure
1251545-87-5 structure
Product Name:N-(5-chloro-2-methoxyphenyl)-3-3-(pyridin-4-yl)-1,2,4-oxadiazol-5-ylazetidine-1-carboxamide
CAS No:1251545-87-5
MF:C18H16ClN5O3
MW:385.804342269897
CID:6365926
PubChem ID:49670044
Update Time:2024-01-16

N-(5-chloro-2-methoxyphenyl)-3-3-(pyridin-4-yl)-1,2,4-oxadiazol-5-ylazetidine-1-carboxamide Chemical and Physical Properties

Names and Identifiers

    • N-(5-chloro-2-methoxyphenyl)-3-3-(pyridin-4-yl)-1,2,4-oxadiazol-5-ylazetidine-1-carboxamide
    • AKOS024529700
    • F6036-0847
    • 1251545-87-5
    • VU0529992-1
    • N-(5-chloro-2-methoxyphenyl)-3-(3-(pyridin-4-yl)-1,2,4-oxadiazol-5-yl)azetidine-1-carboxamide
    • N-(5-chloro-2-methoxyphenyl)-3-(3-pyridin-4-yl-1,2,4-oxadiazol-5-yl)azetidine-1-carboxamide
    • N-(5-chloro-2-methoxyphenyl)-3-[3-(pyridin-4-yl)-1,2,4-oxadiazol-5-yl]azetidine-1-carboxamide
    • Inchi: 1S/C18H16ClN5O3/c1-26-15-3-2-13(19)8-14(15)21-18(25)24-9-12(10-24)17-22-16(23-27-17)11-4-6-20-7-5-11/h2-8,12H,9-10H2,1H3,(H,21,25)
    • InChI Key: QCAWASWRRJTUCC-UHFFFAOYSA-N
    • SMILES: ClC1C=CC(=C(C=1)NC(N1CC(C2=NC(C3C=CN=CC=3)=NO2)C1)=O)OC

Computed Properties

  • Exact Mass: 385.0941671g/mol
  • Monoisotopic Mass: 385.0941671g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 27
  • Rotatable Bond Count: 4
  • Complexity: 515
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.1
  • Topological Polar Surface Area: 93.4Ų

N-(5-chloro-2-methoxyphenyl)-3-3-(pyridin-4-yl)-1,2,4-oxadiazol-5-ylazetidine-1-carboxamide Pricemore >>

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